Tert-butyl 4-fluoro-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-fluoro-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C14H23FN2O3/c1-5-11(18)16-10-14(15)6-8-17(9-7-14)12(19)20-13(2,3)4/h5H,1,6-10H2,2-4H3,(H,16,18)
• InChI Key: YPMYIFQCEPUWRY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(CNC(=O)C=C)F
• Molecular Formula: C14H23FN2O3
• Molecular Weight: 286.34 g/mol

Description

Tert-butyl 4-fluoro-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is commonly referred to as TFP and belongs to the class of piperidine derivatives.

Mechanism of Action

The mechanism of action of TFP is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. TFP has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
TFP has been shown to have several biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis and other inflammatory diseases. TFP has also been shown to induce apoptosis (programmed cell death) in cancer cells, leading to the inhibition of tumor growth. Additionally, TFP has been found to improve glucose and lipid metabolism, making it a potential therapeutic agent for the treatment of diabetes and other metabolic disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of TFP is its high potency and selectivity for its molecular targets. This makes it an ideal compound for use in in vitro and in vivo studies. However, one of the limitations of TFP is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the study of TFP. One area of research is the investigation of its potential use in the treatment of neurodegenerative disorders. Another area of research is the development of more efficient synthesis methods for TFP. Additionally, the investigation of TFP's potential use in combination with other therapeutic agents is an area of interest.
Conclusion:
In conclusion, TFP is a promising compound with potential therapeutic applications in the treatment of various diseases. Its anti-inflammatory, analgesic, and anti-cancer properties make it an attractive compound for further investigation. The future directions for the study of TFP are numerous, and it is likely that this compound will continue to be an area of interest for researchers in the field of medicinal chemistry.

Synthesis Methods

The synthesis of TFP involves the reaction of tert-butyl 4-fluoro-1-piperidinecarboxylate with prop-2-enamido methylamine in the presence of a catalyst. The resulting compound is then purified using chromatography techniques to obtain pure TFP. This synthesis method has been optimized to produce high yields of TFP with excellent purity.

Scientific Research Applications

TFP has been extensively studied for its potential therapeutic applications in the treatment of various diseases. It has been found to possess anti-inflammatory, analgesic, and anti-cancer properties. TFP has also been investigated for its potential use as a therapeutic agent in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.